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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for utilizing (R)-Tco4-peg2-NH2, a
bifunctional linker, for the surface modification of materials, nanoparticles, and biomolecules.
This linker incorporates a trans-cyclooctene (TCO) group for bioorthogonal click chemistry, a
polyethylene glycol (PEG) spacer to enhance biocompatibility and solubility, and a terminal
amine group for initial surface conjugation.

The primary application of this reagent is to introduce TCO moieties onto a surface of interest.
This TCO-functionalized surface can then be used for the specific and efficient immobilization
of tetrazine-labeled molecules, such as proteins, antibodies, or small molecule drugs, through
the highly rapid and selective inverse-electron-demand Diels-Alder (IEDDA) cycloaddition
reaction.[1][2][3] The PEG linker serves to reduce non-specific binding of proteins and improve
the overall biocompatibility of the modified surface.[4][5]

Key Features:

» Bioorthogonal Reactivity: The TCO group reacts specifically with tetrazines, enabling precise
and controlled surface functionalization in complex biological environments.
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» Enhanced Biocompatibility: The PEG spacer minimizes immunogenicity and protein

adsorption, crucial for in vivo applications.

o Versatile Conjugation: The terminal amine group allows for covalent attachment to a variety
of surfaces functionalized with amine-reactive groups.

Data Presentation

The following tables summarize key quantitative data for the TCO-tetrazine ligation reaction,

which is the cornerstone of this surface modification strategy.

Table 1: Reaction Kinetics of TCO-Tetrazine Ligation

Reactants Rate Constant (k) (M—*s™?) Notes

Exceptionally fast kinetics
General TCO-Tetrazine 1-1x106° enable reactions at low

concentrations.

The specific dye can influence

ATTO-Tetrazines with TCO up to 1000 )
reaction rates.
Methyl-substituted tetrazines Substituents on the tetrazine
) up to 30,000 o o
with TCO ring impact kinetics.

Hydrogen-substituted
~2000
tetrazines with TCO

Table 2: General Reaction Conditions for TCO-Tetrazine Ligation
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Parameter Condition Notes
Optimal for most TCO-
Reaction pH 6-9 tetrazine reactions in aqueous

buffers like PBS.

Reaction Temperature

Room Temperature (20-25°C)
or 4°C

Reactions are typically rapid at
room temperature. Lower
temperatures can be used and
may require longer incubation

times.

Reaction Time

10 - 120 minutes

Dependent on reactant
concentrations and specific

TCOltetrazine pairs.

Experimental Protocols

Here we provide detailed protocols for a two-step surface modification process: 1)

Immobilization of (R)-Tco4-peg2-NH2 onto a surface, and 2) Ligation of a tetrazine-modified

molecule to the TCO-functionalized surface.

Protocol 1: Surface Functionalization with (R)-Tco4-

peg2-NH2

This protocol describes the covalent attachment of the amine-terminated TCO linker to a

surface activated with N-Hydroxysuccinimide (NHS) esters.

Materials:

(R)-Tco4-peg2-NH2

NHS-ester activated surface (e.g., nanoparticle, sensor chip, microplate)
Amine-free reaction buffer (e.g., Phosphate-Buffered Saline (PBS), pH 7.2-8.0)

Anhydrous Dimethylformamide (DMF) or Dimethyl Sulfoxide (DMSO)
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e Quenching buffer (e.g., 1 M Tris-HCI, pH 8.0)
e Washing buffer (e.g., PBS with 0.05% Tween-20)
Procedure:

Prepare (R)-Tco4-peg2-NH2 Stock Solution: Immediately before use, dissolve (R)-Tco4-
peg2-NH2 in anhydrous DMF or DMSO to a concentration of 10-20 mM.

Surface Preparation: Ensure the NHS-ester activated surface is clean and dry. If the surface
is in a buffer, exchange it with the amine-free reaction buffer.

Conjugation Reaction:

o Dilute the (R)-Tco4-peg2-NH2 stock solution in the reaction buffer to the desired final
concentration (e.g., 1-5 mM).

o Add the (R)-Tco4-peg2-NH2 solution to the NHS-ester activated surface.
o Incubate for 1-2 hours at room temperature with gentle agitation.

Quenching: Add the quenching buffer to a final concentration of 50-100 mM and incubate for
15-30 minutes at room temperature to deactivate any unreacted NHS esters.

Washing: Wash the surface thoroughly with the washing buffer (3-5 times) to remove
unreacted linker and quenching buffer.

Storage: The TCO-functionalized surface is now ready for reaction with a tetrazine-modified
molecule. Store the surface in a suitable buffer at 4°C if not used immediately.

Protocol 2: TCO-Tetrazine Ligation on a Functionalized
Surface

This protocol details the immobilization of a tetrazine-labeled molecule (e.g., protein, antibody)
onto the TCO-functionalized surface.

Materials:
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TCO-functionalized surface (from Protocol 1)

Tetrazine-labeled molecule of interest

Reaction Buffer (e.g., PBS, pH 6.0-7.5)

Washing Buffer (e.g., PBS with 0.05% Tween-20)
Procedure:

o Prepare Tetrazine-labeled Molecule Solution: Dissolve or dilute the tetrazine-labeled
molecule in the reaction buffer to the desired concentration (e.g., 10-100 uM).

e Ligation Reaction:
o Add the tetrazine-labeled molecule solution to the TCO-functionalized surface.

o Incubate for 30-60 minutes at room temperature with gentle agitation. The reaction
progress can be monitored by the disappearance of the characteristic pink/red color of the
tetrazine.

e Washing: Wash the surface extensively with the washing buffer (3-5 times) to remove any
unbound tetrazine-labeled molecules.

e Final Product: The surface is now modified with the molecule of interest and is ready for
downstream applications.

Visualizations

Step 1: Surface Activation Step 2: Linker Immobilization Step 3: Bioorthogonal Ligation

Chemical Activation — Amine Reaction e IEDDA Click Reaction
Surface #| NHS Ester Activation » »-| TCO-F
Surface

Click to download full resolution via product page
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Caption: Workflow for surface modification using (R)-Tco4-peg2-NH2.
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Caption: Detailed experimental workflow for surface modification.

Reactants Product

IEDDA
Cycloaddition

Dihydropyridazine
(Stable Linkage)

Click to download full resolution via product page

Caption: Inverse-electron-demand Diels-Alder (IEDDA) reaction.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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surface-modification-using-r-tco4-peg2-nh2]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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